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Compound of Interest

Compound Name: SH-Tripeptide-4

Cat. No.: B15177830

An In-depth Technical Guide to SH-Tripeptide-4

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The exact amino acid sequence of the core SH-Tripeptide-4 is not publicly
available and appears to be proprietary information. This guide synthesizes the available data
on its modified forms, primarily Palmitoyl sh-Tripeptide-4 Amide and Acetyl SH-Tripeptide-4
Amide, to provide a comprehensive structural and functional analysis based on current
knowledge.

Introduction to SH-Tripeptide-4 and its Derivatives

SH-Tripeptide-4 is a synthetic tripeptide that is most commonly found in cosmetic and
dermatological formulations in its acylated and amidated forms. The "SH" prefix is understood
to stand for "synthetic human," indicating its bio-mimetic nature. The two primary derivatives
encountered are:

» Palmitoyl sh-Tripeptide-4 Amide: This lipo-peptide features a palmitoyl group attached to the
N-terminus of the tripeptide and an amide group at the C-terminus. This modification
enhances its stability and skin penetration. It is known by the trade name Binterin™ and is
derived from the human protein CD99.[1]

o Acetyl SH-Tripeptide-4 Amide: This derivative has an acetyl group at the N-terminus and an
amide group at the C-terminus.
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Due to the lack of a publicly disclosed amino acid sequence, a definitive structural analysis is
not possible. However, based on its derivation from CD99, we can hypothesize a potential
sequence for the tripeptide core for illustrative purposes. The human CD99 protein is involved
in processes like cell adhesion and migration.[2][3]

Structural Analysis

While the precise amino acid sequence of SH-Tripeptide-4 remains proprietary, we can
illustrate the general structure of its common derivatives.

Table 1: Structural Properties of SH-Tripeptide-4 Derivatives (Hypothetical)

Palmitoyl sh-Tripeptide-4 Acetyl SH-Tripeptide-4

Property Amide Amide

Core Peptide SH-Tripeptide-4 SH-Tripeptide-4
N-terminal Modification Palmitoyl group Acetyl group
C-terminal Modification Amide group Amide group
Parent Protein CD99[1] Not specified

Mandatory Visualization: Generalized Structure of a
Modified SH-Tripeptide-4
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Peptide Synthesis
(Solid-Phase or Liquid-Phase)

l

Purification
(e.g., HPLC)

l

Structural Identification
(e.g., Mass Spectrometry, NMR)

l

In Vitro Assays
(e.g., Cytokine Inhibition, Cell Adhesion)

l

In Vivo Studies
(e.g., Animal Models, Human Clinical Trials)

'

Data Analysis and
Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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